Cas no 110931-72-1 ((4-Biphenylylmethyl)methylamine)

• Product Name: (4-Biphenylylmethyl)methylamine
• CAS No: 110931-72-1
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD07410264
• CID: 858471
• PubChem ID: 4722369
• Update Time: 2025-08-03

(4-Biphenylylmethyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1-([1,1'-Biphenyl]-4-yl)-N-methylmethanamine
• N-methyl-1-(4-phenylphenyl)methanamine
• (4-biphenylylmethyl)methylamine(SALTDATA: HCl)
• 4-Methylaminomethyl-diphenyl
• N-methyl-4-phenylbenzylamine
• AKOS BBV-015550
• AKOS LT-1074X2954
• (4-BIPHENYLYLMETHYL)METHYLAMINE
• 1-(biphenyl-4-yl)-N-methylmethanamine
• N-(1,1'-biphenyl-4-ylmethyl)-N-methylamine
• CS-0216073
• 110931-72-1
• methyl[(4-phenylphenyl)methyl]amine
• Methyl(4-biphenylylmethyl)amine
• Z102766988
• SCHEMBL532465
• EN300-33199
• STK281320
• DTXSID20406005
• AKOS000133485
• C77762
• J-002490
• GZUHCAWQWUONPS-UHFFFAOYSA-N
• AN-465/42766880
• N-([1,1'-biphenyl]-4-ylmethyl)-N-methylamine
• [1,1'-Biphenyl]-4-yl-N-methylmethanamine
• J3.558.241J
• DB-221662
• (4-Biphenylylmethyl)methylamine

• MDL： MFCD07410264
• Inchi： 1S/C14H15N/c1-15-11-12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-10,15H,11H2,1H3
• InChI Key： GZUHCAWQWUONPS-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.12000
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 314.9±21.0 °C at 760 mmHg
• Flash Point: 154.3±14.2 °C
• PSA: 12.03000
• LogP: 3.46390
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Biphenylylmethyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Biphenylylmethyl)methylamine

4-Biphenylylmethylmethylamine: A Comprehensive Overview

The compound 4-Biphenylylmethylmethylamine (CAS No. 110931-72-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as N-(4-biphenylmethyl)methanamine, has garnered attention due to its unique structural properties and potential uses in advanced materials and chemical synthesis.

Recent studies have highlighted the importance of 4-Biphenylylmethylmethylamine in the development of novel materials, particularly in the realm of organic electronics. Researchers have explored its role as a precursor in the synthesis of advanced polymers and semiconducting materials. The compound's ability to form stable bonds with other organic molecules makes it a valuable building block in the construction of high-performance materials.

The synthesis of 4-Biphenylylmethylmethylamine involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound, reducing costs and improving yield. This has made it more accessible for both academic research and industrial applications.

In terms of physical properties, 4-Biphenylylmethylmethylamine exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its melting point and boiling point have been extensively studied, with recent research providing more accurate values based on advanced analytical techniques.

The compound's electronic properties are another area of active research. Studies have shown that 4-Biphenylylmethylmethylamine can act as an effective electron donor in certain chemical systems, enhancing the performance of materials such as conductive polymers and organic semiconductors. This property has led to its use in the development of next-generation electronic devices.

One of the most promising applications of 4-Biphenylylmethylmethylamine is in the field of drug discovery. Researchers have investigated its potential as a lead compound for developing new pharmaceutical agents. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry.

Environmental considerations are also a key focus when working with 4-Biphenylylmethylmethylamine. Recent studies have explored its biodegradability and impact on ecosystems, ensuring that its use aligns with sustainable practices. This has led to the development of eco-friendly synthesis methods and disposal protocols.

In conclusion, 4-Biphenylylmethylmethylamine (CAS No. 110931-72-1) is a compound with wide-ranging applications and significant potential for future innovations. Its role in organic electronics, materials science, and drug discovery underscores its importance in modern chemistry. As research continues to uncover new properties and uses, this compound will undoubtedly play an increasingly important role in advancing technology and industry.